tin-120

• CAS No.: 14119-17-6
• Molecular Formula: Sn
• Molecular Weight: 119.902202 g/mol
• IUPAC Name: tin-120
• InChI: InChI=1S/Sn/i1+1
• InChI Key: ATJFFYVFTNAWJD-OUBTZVSYSA-N
• SMILES: [Sn]
• Isomeric SMILES: [120Sn]

Description

Tin-120 is a stable isotope of tin with a natural abundance of 32.58% and an atomic mass of 119.902 Da . It is one of the 10 stable isotopes of tin, which is a soft, silvery-white, malleable post-transition metal . This isotope is supplied in a high-purity metal form for dedicated research applications. The primary documented application for this compound is in the research and development of superconductivity . Superconductors, which exhibit zero electrical resistance, are a critical area of study in condensed matter physics, and tin has historically been one of the first elements in which superconductivity was studied . Researchers may also employ stable isotopes like Sn-120 in nuclear research, geological tracing, and metabolic studies, leveraging its stability and distinct mass for precise experimental measurements. This product is designated For Research Use Only (RUO) . It is not intended for diagnostic or therapeutic uses, nor for human or animal consumption.

Preparation Methods

Operational Parameters and Efficiency

Critical parameters include centrifugal speed, duration, temperature, and solution viscosity. For example, a study using calcium nitrate achieved a selectivity ($\alpha$) of 1.434 for $^{40}\text{Ca}$/$^{48}\text{Ca}$ at 60,000 RPM over 72 hours. Extrapolating to tin, similar conditions could yield a selectivity of ~1.05–1.07 per neutron mass difference, given $^{120}\text{Sn}$’s 10-neutron excess over $^{110}\text{Sn}$. Scalability is enhanced through countercurrent centrifugation, where sequential stages multiply the separation factor.

Table 1: Centrifugation Parameters for Tin Isotope Enrichment

Parameter	Optimal Range	Impact on Selectivity
Centrifugal Speed	50,000–70,000 RPM	Direct proportionality to $\alpha$
Duration	48–96 hours	Increases equilibrium attainment
Temperature	20–30°C	Higher $T$ reduces $\alpha$ slightly
Solvent Concentration	5–15 wt%	Higher throughput at elevated concentrations

The method’s universality allows simultaneous enrichment of multiple isotopes, such as $^{118}\text{Sn}$ and $^{122}\text{Sn}$, though post-centrifugation fractionation is required to isolate $^{120}\text{Sn}$.

Anion-Exchange Chromatography for Purification

Following initial enrichment, anion-exchange chromatography refines $^{120}\text{Sn}$ by removing matrix elements and organic contaminants. Tin is selectively retained on anion-exchange resins (e.g., AG1-X8) in chloride-rich media, while impurities like Fe, Cu, and U are eluted. Subsequent washes with nitric acid and methanol-HCl mixtures isolate tin fractions, achieving >99.9% purity.

Mitigating Interference in Isotopic Analysis

Uranium poses a significant challenge due to doubly charged $^{238}\text{U}^{2+}$ ions, which overlap with $^{119}\text{Sn}^+$ signals in mass spectrometry. A two-stage purification using TRU (transuranic) resin effectively reduces U concentrations to <1 ppb, ensuring high-fidelity $^{120}\text{Sn}$ measurements.

Table 2: Performance Metrics of Anion-Exchange Purification

Metric	Value
Tin Recovery Yield	98.5 ± 1.2%
Residual U Concentration	<0.5 ppb
External Reproducibility (2SD)	±13–170 ppm for Sn ratios

This method’s reproducibility is critical for applications requiring traceable isotopic ratios, such as nuclear forensics and cosmochemistry.

Sintering micronized cassiterite ($\text{SnO}_2$) powder under high-pressure conditions produces homogeneous reference materials for calibrating $^{120}\text{Sn}$ assays. Optimized sintering at 600°C and 1 GPa yields dense, crack-free pellets with sub-0.1‰ heterogeneity in $\delta^{124}\text{Sn}$/$^{120}\text{Sn}$ ratios.

Structural and Isotopic Homogeneity

Post-sintering, the cassiterite’s crystallographic structure transitions to a dense tetragonal phase, minimizing surface defects that could trap contaminants. Laser ablation inductively coupled plasma mass spectrometry (LA-ICP-MS) confirms uniform $^{120}\text{Sn}$ distribution, with signal intensities matching natural cassiterite standards.

Thermal Evaporation and Solution Processing

For thin-film applications, $^{120}\text{Sn}$ is deposited via thermal evaporation in ultra-high vacuum (UHV) chambers. Tin pellets are heated to ~1,000°C, and the vapor condenses on substrates like silicon or glass. Alternatively, solution processing under nitrogen atmospheres prevents oxidation, with spin-coated tin halide precursors annealed at 150–200°C to form metallic layers.

Table 3: Comparison of Deposition Techniques

Method	Thickness Control	Purity	Throughput
Thermal Evaporation	±2 nm	99.99%	Low
Solution Processing	±10 nm	99.5%	High

Challenges and Optimizations

Isotopic Cross-Contamination

In centrifugal enrichment, lighter isotopes (e.g., $^{118}\text{Sn}$) may persist in the $^{120}\text{Sn}$ fraction due to incomplete separation. Multi-stage cascades with reflux mechanisms mitigate this, akin to gas centrifuge designs.

Material Degradation

Tin’s allotropic transformation from β-phase (metallic) to α-phase (brittle) below 13.2°C necessitates doping with Sb or Bi to stabilize the desired phase .

Chemical Reactions Analysis

Types of Reactions

The isotope of mass 120 of tin undergoes various chemical reactions, including oxidation, reduction, and substitution reactions.

Oxidation: Tin can be oxidized to form tin dioxide (SnO₂) when exposed to oxygen at elevated temperatures.

Reduction: Tin dioxide can be reduced to metallic tin using reducing agents like hydrogen gas or carbon monoxide.

Substitution: Tin can participate in substitution reactions with halogens to form tin halides, such as tin(IV) chloride (SnCl₄).

Common Reagents and Conditions

Oxidation: Oxygen gas at high temperatures.

Reduction: Hydrogen gas or carbon monoxide at high temperatures.

Substitution: Halogens (chlorine, bromine, iodine) in the presence of a suitable solvent.

Major Products

Oxidation: Tin dioxide (SnO₂).

Reduction: Metallic tin.

Substitution: Tin halides (e.g., tin(IV) chloride).

Scientific Research Applications

Nuclear Physics Applications

1. Nuclear Structure Studies
Tin-120 is often utilized in nuclear structure research. Its properties are investigated through high-energy alpha-particle scattering experiments, which provide insights into the nuclear forces and configurations within the tin isotopes. For example, studies have demonstrated elastic and inelastic scattering patterns of $^{120}$Sn at energies around 166 MeV, revealing significant angular distributions that help in understanding its collective states and nuclear levels .

2. Neutrino Physics
this compound has also been considered in neutrino physics, particularly in double beta decay experiments. The isotope's relatively low natural abundance and favorable decay characteristics make it a candidate for studying lepton number violation and the nature of neutrinos. Research into the half-life of $^{120}$Sn contributes to the broader understanding of fundamental particle interactions .

Materials Science Applications

1. Tin-Based Nanomaterials
Recent advancements have highlighted the synthesis of tin oxide (SnO2) nanostructures, which can incorporate this compound as a dopant or precursor material. These nanostructures exhibit enhanced electrical conductivity and catalytic properties, making them suitable for applications in energy storage devices such as lithium-ion batteries and supercapacitors. The incorporation of this compound can influence the electrochemical performance due to its unique electronic properties .

2. Photovoltaic Devices
Tin-based perovskite materials, including those utilizing this compound, are being extensively researched for their application in solar cells. These materials have shown promise as lead-free alternatives to traditional perovskites, offering high efficiency and stability. The unique properties of this compound enhance the light absorption capabilities and charge transport mechanisms within these devices .

Energy Storage Applications

1. Lithium-Ion Batteries
this compound is being explored as an anode material in lithium-ion batteries due to its high theoretical capacity compared to conventional carbon-based anodes. The integration of this compound into composite structures can improve cycling stability and charge/discharge rates, making it a valuable component for next-generation battery technologies .

2. Supercapacitors
The synergistic effects of this compound when combined with carbon-based materials have been studied for supercapacitor applications. The resulting composites demonstrate improved energy density and power delivery, which are critical for applications requiring rapid charge/discharge cycles .

Data Tables

Application Area	Specific Use Case	Key Findings
Nuclear Physics	High-energy scattering studies	Elastic/inelastic scattering patterns observed
Neutrino Physics	Double beta decay experiments	Contributions to lepton number violation studies
Materials Science	Tin oxide nanostructures	Enhanced conductivity for energy storage
Energy Storage	Lithium-ion battery anodes	High theoretical capacity and stability
	Supercapacitors	Improved energy density with carbon composites

Case Studies

Case Study 1: Lithium-Ion Battery Performance
A study on tin oxide composites incorporating this compound showed significant improvements in cycling performance compared to traditional anode materials. The composites exhibited a reversible capacity exceeding 900 mAh/g after 200 cycles, demonstrating the potential for commercial battery applications.

Case Study 2: Photovoltaic Efficiency
Research on tin-based perovskite solar cells utilizing this compound indicated that these devices achieved efficiencies comparable to lead-based counterparts while maintaining lower toxicity profiles. The stability of these solar cells under operational conditions was significantly enhanced through the use of this compound doped materials.

Mechanism of Action

The isotope of mass 120 of tin exerts its effects through various mechanisms depending on its application. In tracer studies, it acts as a marker that can be detected and quantified using analytical techniques such as mass spectrometry. In radiopharmaceuticals, it emits radiation that can be used for imaging or therapeutic purposes. The molecular targets and pathways involved vary based on the specific application and the chemical form of the tin isotope.

Comparison with Similar Compounds

Table 1: Properties of Stable Tin Isotopes

Isotope	Neutrons	Natural Abundance (%)	Nuclear Spin	Key Applications
$^{112}\text{Sn}$	62	0.97	0	Research, tracer studies
$^{114}\text{Sn}$	64	0.65	0	Nuclear physics experiments
$^{115}\text{Sn}$	65	0.36	1/2	NMR spectroscopy
$^{116}\text{Sn}$	66	14.53	0	Alloy production
$^{117}\text{Sn}$	67	7.68	1/2	NMR studies
$^{118}\text{Sn}$	68	24.22	0	Mass spectrometry calibration
$^{119}\text{Sn}$	69	8.58	1/2	NMR-active tracer
$^{120}\text{Sn}$	70	32.59	0	Industrial coatings, solders, alloys
$^{122}\text{Sn}$	72	4.63	0	Neutron capture studies
$^{124}\text{Sn}$	74	5.79	0	Astrophysical nucleosynthesis models

Key Observations :

• Abundance : Tin-120 is the most abundant isotope (32.59%), followed by tin-118 (24.22%) and tin-116 (14.53%) .
• Nuclear Spin: Isotopes with odd mass numbers (e.g., $^{115}\text{Sn}$, $^{117}\text{Sn}$, $^{119}\text{Sn}$) possess a nuclear spin of 1/2, making them useful in nuclear magnetic resonance (NMR) spectroscopy.
• Applications: this compound’s stability and abundance make it ideal for industrial applications (e.g., steel can coatings, Pb-Sn solders), whereas less abundant isotopes like $^{124}\text{Sn}$ are critical in astrophysical models of supernova nucleosynthesis .

Research Findings and Nuclear Properties

Nuclear Stability and Magic Number

Tin’s atomic number (Z = 50) is a "magic number," leading to enhanced nuclear stability and the highest number of stable isotopes for any element. This compound’s closed neutron shell (N = 70) further stabilizes its nucleus .

Mass Spectrometry and Isotope Separation

In mass spectrometry, this compound is used to calibrate instruments due to its high natural abundance. For example, this compound ions accelerated at 20,000 V achieve a velocity of 177 km/s , enabling precise isotopic analysis .

Divergence in Nuclear Models

This compound exhibits unique behavior in nuclear structure studies.

Q & A

Q. What experimental methods are commonly used to determine the kinetic parameters of tin-120 isotopes in mass spectrometry?

this compound's kinetic parameters (e.g., velocity, charge-to-mass ratio) are typically determined using a mass spectrometer with a velocity selector and ion separator. For example, acceleration through a known potential difference (e.g., 20 kV) allows calculation of final ion velocity via energy conservation: $v = \sqrt{\frac{2qV}{m}}$, where $q = +1.6 \times 10^{-19} \, \text{C}$ and $m = 120 \, \text{u}$. Experimental validation requires precise calibration of electric and magnetic fields in the velocity selector .

Q. How does this compound’s isotopic abundance affect its detection in spectroscopic studies?

Natural tin comprises ~32.58% Sn-120, making it a dominant isotope in mass spectra. However, its detection sensitivity depends on ionization efficiency and instrument resolution. Researchers should optimize ion source parameters (e.g., electron energy in electron ionization) and use high-resolution detectors (e.g., magnetic sector or time-of-flight analyzers) to distinguish Sn-120 from neighboring isotopes like Sn-118 or Sn-122 .

Q. What are the key nuclear properties of Sn-120, and how are they experimentally measured?

Sn-120 is a stable, even-even nucleus with a closed proton shell (Z=50). Its nuclear energy levels are studied via decay spectroscopy (e.g., β-decay of Sb-120) or Coulomb excitation. Gamma-ray spectroscopy with high-purity germanium (HPGe) detectors is critical for identifying transitions between excited states. However, discrepancies in energy assignments for higher-spin states (e.g., 6+ levels) require cross-validation with complementary techniques like neutron scattering .

Advanced Research Questions

Q. How can researchers resolve contradictions in Sn-120’s nuclear energy level assignments observed in different experiments?

Discrepancies in Sn-120’s energy levels (e.g., conflicting 6+ and 4- assignments) arise from experimental limitations or intrinsic nuclear structure effects. To address this:

• Perform high-statistics decay studies using purified Sb-120 sources to reduce background noise.
• Combine data from multiple techniques (e.g., γ-γ coincidence measurements, Doppler-shift attenuation methods) to confirm level lifetimes and spin-parity assignments.
• Compare results with large-scale shell model calculations to identify missing correlations or deformation effects .

Q. What methodological considerations are essential for mitigating Sn-120 contamination in LC-MS systems?

Sn-120 ions ($m/z \approx 119.902$) can appear as background contaminants in organic mass spectrometry due to phthalate additives or instrument components. Mitigation strategies include:

• Pre-screening solvents and labware for tin-containing compounds.
• Using high-resolution mass spectrometers (resolving power > 50,000) to distinguish Sn-120 from isobaric organic ions (e.g., $\text{C}_8\text{H}_{16}\text{O}_2$).
• Implementing blank runs and subtraction algorithms to isolate analyte signals .

Q. How should experimental designs be optimized to study Sn-120’s role in alloy corrosion resistance?

While Sn-120 itself is not directly studied in alloys, its isotopic composition (e.g., in TiN coatings) influences corrosion behavior. To isolate isotopic effects:

• Prepare thin films via magnetron sputtering using isotopically enriched Sn-120 targets.
• Characterize electrochemical impedance (EIS) in simulated fuel cell environments (e.g., 80°C acidic solutions) to compare corrosion rates with natural tin coatings.
• Use X-ray photoelectron spectroscopy (XPS) to analyze oxide layer composition and Sn-120 distribution .

Q. What computational approaches are recommended for modeling Sn-120’s neutron capture cross-sections?

Sn-120’s neutron capture properties are vital for nuclear reactor shielding design. Use:

• Monte Carlo N-Particle (MCNP) simulations with ENDF/B-VIII.0 nuclear data libraries.
• Hauser-Feshbach statistical models to estimate cross-sections at thermal (~0.025 eV) and fast (~1 MeV) neutron energies.
• Validate predictions via activation analysis using neutron beams and gamma spectroscopy .

Methodological Guidelines

• Data Contradiction Analysis : When Sn-120’s experimental results conflict (e.g., nuclear energy levels), apply triangulation by combining multiple datasets (decay paths, excitation methods) and theoretical frameworks (shell model, density functional theory) .
• Experimental Reproducibility : Document accelerator voltages, detector calibrations, and isotopic purity levels in detail to enable replication (per IUPAC guidelines) .
• Error Mitigation : For mass spectrometry, quantify systematic errors (e.g., field inhomogeneities) via repeated measurements with internal standards (e.g., Cs-133) .